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Compound of Interest

Compound Name: 5-Nitropyridine-2-carbaldehyde

Cat. No.: B155848

Essential Safety and Handling Guide for 5-
Nitropyridine-2-carbaldehyde

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 5-Nitropyridine-2-carbaldehyde in a laboratory setting. The following procedural
guidance is intended for researchers, scientists, and professionals in drug development to
ensure safe and compliant laboratory operations.

Chemical and Physical Properties

A summary of the key quantitative data for 5-Nitropyridine-2-carbaldehyde is presented

below.
Property Value Source
Molecular Formula CeHaN20s3 [1112]
Molecular Weight 152.11 g/mol [1][2]
Physical State Solid (Yellow) [3]
Melting Point/Range 72-76°C/161.6 - 168.8 °F [3]

Hazard Identification and GHS Classification
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5-Nitropyridine-2-carbaldehyde is classified as a hazardous substance. It is crucial to
understand its potential dangers before handling.[1]

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.[1][4]

Skin Irritation (Category 2), H315: Causes skin irritation.[1][4]

Serious Eye Irritation (Category 2A), H319: Causes serious eye irritation.[1][4]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System, H335:
May cause respiratory irritation.[1][4]

Signal Word: Warning[4]

Operational Plan: Handling and Storage

A systematic approach to handling this chemical is essential to minimize exposure and ensure
safety.

Engineering Controls

« Ventilation: All work with 5-Nitropyridine-2-carbaldehyde, especially handling the solid
powder, must be conducted in a certified chemical fume hood to keep airborne
concentrations low.[5]

o Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and
in close proximity to the workstation.[5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent contact and inhalation.
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PPE Category

Specification

Rationale

Eye and Face Protection

Wear chemical safety goggles
and a face shield. Standard

eyeglasses are not sufficient.

[7]

Protects against splashes and
airborne particles, preventing

serious eye irritation.[1][4]

Skin Protection

Wear a long-sleeved
laboratory coat or a chemical-
resistant gown.[7] Use
chemically resistant gloves
(e.g., nitrile rubber). Wash
hands thoroughly after
handling.[5][6]

Prevents skin contact which
can cause irritation.[1][4]
Contaminated gloves must be

replaced.[8]

Respiratory Protection

For weighing or operations that
may generate dust, a NIOSH-
approved respirator is

required.[9]

Protects against inhalation of
the powder, which may cause

respiratory irritation.[1][4][5]

Footwear

Wear closed-toe shoes made
of a chemically resistant

material.[8]

Protects feet from potential

spills.

Safe Handling Protocol

o Preparation: Before starting, ensure all necessary PPE is worn correctly and the fume hood

is operational.

e Weighing: Carefully weigh the solid chemical inside the fume hood to minimize dust

generation.

» Dissolving: If preparing a solution, add the solid to the solvent slowly.

o Storage: Keep the container tightly closed when not in use.[5][6] Store in a cool, dry, and

well-ventilated area away from incompatible materials such as strong oxidizing agents.[5][6]

Emergency and Disposal Plan
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Proactive planning for emergencies and waste disposal is a critical component of laboratory

safety.

First-Aid Measures

Immediate action is required in case of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[2][6]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation occurs, seek medical advice.[2][6]

Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, holding the eyelids
open. Remove contact lenses if present and easy to do. Continue rinsing and consult a
physician immediately.[2][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention. Never give anything by mouth to an unconscious person.[2][5]

Spill Response

Precaution: Ensure adequate ventilation and wear full PPE. Avoid breathing dust or vapors.

Containment: For a small spill, sweep up the solid material, or absorb it with an inert material
(e.g., sand, vermiculite).

Collection: Place the spilled material and cleanup materials into a suitable, sealed container
for disposal.[3][5]

Decontamination: Clean the spill area thoroughly.

Disposal Plan

Chemical Waste: Dispose of surplus and non-recyclable 5-Nitropyridine-2-carbaldehyde
through a licensed disposal company. One recommended method is incineration in a
chemical incinerator equipped with an afterburner and scrubber.[2]
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o Contaminated Materials: Dispose of contaminated packaging, PPE, and other materials as
unused hazardous waste.[2] Do not release into the environment.[5]

Safety Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 5-Nitropyridine-

2-carbaldehyde, from preparation to disposal.
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1. Preparation & Risk Assessment

Review SDS and Hazards
(H302, H315, H319, H335)

'

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Don Appropriate PPE
(Goggles, Gloves, Gown, Respirator)

Prpceed to Handling

icgl Handling

Handle Solid/Solutions
in Fume Hood

Store Tightly Sealed

in Cool, Dry Place

3. Emergency Response

Exposure Occurs
(Skin/Eye/Inhalation)

Spill Occurs

Follow First-Aid Contain & Clean Spill
Procedures with Proper PPE

Seek Medical Attention After Cleanup

End of Experimer

—

Post-Treatment

Y

4. Waste|Disposal

Collect Chemical Waste &
Contaminated Materials

'

Label as Hazardous Waste

Dispose via Licensed

Professional Service

Click to download full resolution via product page

Caption: Workflow for safe handling of 5-Nitropyridine-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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